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Compound of Interest

Compound Name: N-benzyl-N-methylglycine

Cat. No.: B175578 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management and disposal of laboratory reagents are fundamental to ensuring a safe and

compliant operational environment. This document provides essential safety and logistical

guidance for the proper disposal of N-benzyl-N-methylglycine. In the absence of a specific

Safety Data Sheet (SDS) for N-benzyl-N-methylglycine at the time of this writing, the

following procedures are conservatively based on the known hazards of structurally analogous

compounds. It is imperative to obtain and consult the specific SDS from your supplier for

definitive handling and disposal instructions.

Immediate Safety Considerations
Before handling N-benzyl-N-methylglycine, it is crucial to be aware of the potential hazards

associated with similar compounds. Structurally related chemicals exhibit a range of hazards,

from being relatively benign to causing severe skin and eye damage. Therefore, a cautious

approach is warranted. Always wear appropriate personal protective equipment (PPE),

including:

Safety goggles or a face shield

Chemical-resistant gloves

A laboratory coat or protective suit

A respirator if there is a risk of generating dust or aerosols and ventilation is inadequate
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Comparative Hazard Data of Related Compounds
To underscore the importance of a conservative disposal approach, the following table

summarizes hazard information for compounds structurally related to N-benzyl-N-
methylglycine.

Property N-Benzylglycine
N-
Benzylmethylamine

N-
(diphenylmethylen
e) Glycine benzyl
ester

CAS Number 17136-36-6 103-67-3 81477-91-0

Physical State Solid Crystalline[1] Liquid Solid

GHS Hazard

Statements

Not considered

hazardous by 2012

OSHA Hazard

Communication

Standard[1]

Causes severe skin

burns and eye

damage, May cause

respiratory irritation

Harmful if swallowed,

Causes skin irritation,

Causes serious eye

irritation, May cause

respiratory irritation,

Harmful to aquatic life

with long lasting

effects

Signal Word None required[1] Danger Warning

Step-by-Step Disposal Protocol
The following protocol outlines a conservative, safety-first approach to the disposal of N-
benzyl-N-methylglycine. This procedure should be adapted to comply with your institution's

specific policies and local regulations.

Waste Identification and Segregation
Designate a specific, clearly labeled, and sealable container for N-benzyl-N-methylglycine
waste.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed by a qualified professional.
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Handling and Collection
When handling the solid material, avoid generating dust.[1]

If a small spill occurs, carefully sweep up the solid material and place it into the designated

waste container.

Clean the spill area with a suitable solvent and dispose of the cleaning materials as

hazardous waste.

Container Management
Ensure the waste container is kept tightly closed in a dry, cool, and well-ventilated area.[1]

Properly label the container with the full chemical name ("N-benzyl-N-methylglycine") and

any relevant hazard warnings based on the supplier's SDS or, in its absence, a conservative

assessment.

Final Disposal
Under no circumstances should N-benzyl-N-methylglycine be disposed of down the drain

or in regular trash.

The recommended method for disposal is through an approved hazardous waste disposal

facility.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal in accordance

with federal, state, and local environmental control regulations.[2]

Experimental Workflow for Disposal
The logical workflow for the proper disposal of N-benzyl-N-methylglycine is illustrated in the

diagram below. This diagram outlines the decision-making process from initial handling to final

disposal.
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Caption: Disposal workflow for N-benzyl-N-methylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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